Cas no 2229509-08-2 (3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione
• CAS No: 2229509-08-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5854433
• PubChem ID: 165965363
• Update Time: 2025-11-01

3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione
• 3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]oxolane-2,5-dione
• EN300-1778167
• 2229509-08-2

• Inchi： 1S/C11H14N2O3/c1-7(2)5-13-6-8(4-12-13)9-3-10(14)16-11(9)15/h4,6-7,9H,3,5H2,1-2H3
• InChI Key： QTTBLUSYWXEGGX-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=NN(C=1)CC(C)C)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione

Introduction to Compound CAS No. 2229509-08-2: 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione

3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione, identified by the CAS number 2229509-08-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione is characterized by a pyrazole ring linked to an oxolane ring through an ether linkage. The presence of the 2-methylpropyl substituent on the pyrazole ring adds to its chemical diversity and biological activity. This compound has been synthesized through a series of well-defined chemical reactions, ensuring high purity and structural integrity.

Recent studies have highlighted the potential of 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione in various biological assays. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. These findings suggest that 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione has also demonstrated promising antitumor activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings have sparked interest in exploring the potential of 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione as a novel anticancer agent.

The pharmacokinetic properties of 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. Additionally, preliminary toxicity studies have indicated that 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione has low toxicity at therapeutic doses, which is a crucial factor for its clinical translation.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. These findings provide strong evidence for the continued development and evaluation of this compound in larger clinical trials.

In conclusion, CAS No. 2229509-08-2: 3-1-(2-methylpropyl)-1H-pyrazol-4-yloxolane-2,5-dione is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.